Cas no 391928-93-1 (2H-Pyran-3(6H)-one, 2-[[(1S)-1-methylheptyl]oxy]-, (2S)-)

• Product Name: 2H-Pyran-3(6H)-one, 2-[[(1S)-1-methylheptyl]oxy]-, (2S)-
• CAS No: 391928-93-1
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1508651
• PubChem ID: 11117753
• Update Time: 2025-04-21

2H-Pyran-3(6H)-one, 2-[[(1S)-1-methylheptyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 2-[[(1S)-1-methylheptyl]oxy]-, (2S)-
• (6S)-6-[(2S)-octan-2-yl]oxy-2H-pyran-5-one
• DTXSID50455849
• 391928-93-1

• Inchi： 1S/C13H22O3/c1-3-4-5-6-8-11(2)16-13-12(14)9-7-10-15-13/h7,9,11,13H,3-6,8,10H2,1-2H3/t11-,13-/m0/s1
• InChI Key： PRISQCAUSGXPIL-AAEUAGOBSA-N
• SMILES： O([C@H]1C(C=CCO1)=O)[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53